(5Z)-5-{[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C27H18ClN5OS
• Molecular Weight: 496.0 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]methylidene]-2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C27H18ClN5OS/c1-17-7-5-6-10-22(17)25-29-27-33(31-25)26(34)23(35-27)15-19-16-32(21-8-3-2-4-9-21)30-24(19)18-11-13-20(28)14-12-18/h2-16H,1H3/b23-15-
• Standard InChI Key: APYWKBHDADWHDN-HAHDFKILSA-N
• Isomeric SMILES: CC1=CC=CC=C1C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=C(C=C5)Cl)C6=CC=CC=C6)/SC3=N2
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=C(C=C5)Cl)C6=CC=CC=C6)SC3=N2

Introduction

Synthesis

The synthesis of this compound typically involves multi-step organic reactions to construct its heterocyclic framework. General synthetic strategies include:

• Formation of Pyrazole Derivatives:

  • Pyrazoles are synthesized through cyclization reactions involving hydrazines and diketones or their derivatives.

• Construction of Thiazolo[3,2-b]124triazole Core:

  • The thiazolo-triazole system is formed by cyclization reactions involving thiourea derivatives and appropriate carbonyl-containing compounds.

• Final Coupling:

  • The methylidene bridge linking the pyrazole and thiazolo-triazole moieties is introduced via condensation reactions using aldehydes or ketones.

Example Reaction Scheme:

Step	Reagents/Conditions	Product
1	Hydrazine + β-diketone	Pyrazole derivative
2	Thiourea + α-haloketone	Thiazolo[3,2-b]triazole
3	Condensation with aromatic aldehyde	Target compound (5Z)-isomer

Characterization

The compound is characterized using advanced spectroscopic and analytical techniques:

• Nuclear Magnetic Resonance (NMR):

  • Proton ($^1$H) and Carbon ($^13$C) NMR spectra confirm the chemical environment of protons and carbons in the molecule.

• Mass Spectrometry (MS):

  • Provides molecular ion peaks corresponding to the molecular weight (~421 g/mol), confirming molecular composition.

• Infrared Spectroscopy (IR):

  • Identifies functional groups through characteristic absorption bands (e.g., C=N stretches for triazoles and C-Cl stretches for chlorophenyl groups).

• X-ray Crystallography:

  • Confirms the geometric configuration (5Z-isomer) and elucidates the three-dimensional structure.

Biological Activity

Compounds with similar structures exhibit diverse biological properties due to their heterocyclic frameworks:

Potential Applications:

Activity	Mechanism/Target
Antimicrobial Activity	Inhibition of bacterial enzymes or DNA synthesis.
Anticancer Activity	Induction of apoptosis through mitochondrial pathways.
Anti-inflammatory Effects	Modulation of cytokine production or COX inhibition.

Although no specific biological studies on this compound were identified in the provided data, related pyrazole-thiazole derivatives are known for their pharmacological relevance.